Cas no 6019-06-3 (S-(-)-Nicotine Ditartrate Dihydrate)

• Product name: S-(-)-Nicotine Ditartrate Dihydrate
• CAS No: 6019-06-3
• MF: C₁₈H₃₀N₂O₁₄
• MW: 498.435806751251
• CID: 512010
• PubChem ID: 87573473

S-(-)-Nicotine Ditartrate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Nicotine Bitartrate Dihydrate
• Nicotine acid tartrate dihydrate
• Nicotine Ditartrate Dihydrate
• Nicotine Bi-L-(+)-tartrate Dihydrate
• N-[(3Z)-3-(5-chloro-3H-benzooxazol-2-ylidene)-4-oxo-1-cyclohexa-1,5-dienyl]-2-methyl-propanamide
• S-(-)-NICOTINE DITARTRATE DIHYDRATE
• (S)-3-(1-Methyl-2-pyrrolidinyl)pyridine Bi-L-(+)-tartrate Dihydrate
• Nicotine ditartrate
• (-)-Nicotine, Ditartrate
• Nicotine acid tartrate
• (S)-3-(1-Methyl-2-pyrrolindinyl)pyridine
• (-)-Nicotine hydrogen tartrate salt
• (S)-3-(1-Methyl-2-pyrrolindinyl)pyridine, Di-d-tartrate
• (-)-1-Methyl-2-(3-pyridyl)pyrrolidine (+)-bitartrate salt
• Nicotine powder
• RFEJUZJILGIRHQ-UHFFFAOYSA-N
• IN1199
• GL9693
• bis((.+-.)-tartaric acid); nicotine
• BC600136
• SW220110-1
• S-(-)-Nicotine Ditartrate Dihydrate

• Inchi： 1S/C10H14N2.2C4H6O6/c1-12-7-3-5-10(12)9-4-2-6-11-8-9;2*5-1(3(7)8)2(6)4(9)10/h2,4,6,8,10H,3,5,7H2,1H3;2*1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key： RFEJUZJILGIRHQ-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C(=O)O[H])C([H])(C(=O)O[H])O[H].O([H])C([H])(C(=O)O[H])C([H])(C(=O)O[H])O[H].N1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1([H])C1=C([H])N=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 498.17000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 246
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 97-100°C
• PSA: 264.71000
• LogP: -2.58760
• Merck: 6524
• Solubility: Not determined

S-(-)-Nicotine Ditartrate Dihydrate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H300+H310+H330
• Warning Statement： P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1659 6.1 / PGII
• Safety Instruction： S13-S28-S45-S61
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R26/27/28; R51/53
• HazardClass：6.1
• Safety Term：S13;S28A;S45;S61
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines